Cas no 680-05-7 (Methyl Heptafluoroisobutyrate)
Methyl Heptafluoroisobutyrate structure
Product name:Methyl Heptafluoroisobutyrate
Methyl Heptafluoroisobutyrate Chemical and Physical Properties
Names and Identifiers
-
- Methyl Heptafluoroisobutyrate
- methyl 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoate
- NULL
- Heptafluoroisobutyric Acid Methyl Ester
- methyl perfluoroisobutyrate
- Propanoic acid, 2,3,3,3-tetrafluoro-2-(trifluoromethyl)-, methyl ester
- METHYLHEPTAFLUOROISOBUTYRATE
- Methyl tetrafluoro-2-(trifluoromethyl)propionate
- CGMUKBZUGMXXEF-UHFFFAOYSA-N
- 8009AE
- SBB097230
- NE11639
- 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid methyl ester
- BS-22317
- M2022
- A835961
- SCHEMBL226310
- DTXSID50379576
- EN300-52108
- MFCD00633403
- methyl 2,3,3,3-tetrakis(fluoranyl)-2-(trifluoromethyl)propanoate
- NS00019200
- AKOS009159394
- 680-05-7
- FT-0628810
- D91568
- DB-055097
-
- MDL： MFCD00633403
- Inchi： 1S/C5H3F7O2/c1-14-2(13)3(6,4(7,8)9)5(10,11)12/h1H3
- InChI Key： CGMUKBZUGMXXEF-UHFFFAOYSA-N
- SMILES： FC(C(=O)OC([H])([H])[H])(C(F)(F)F)C(F)(F)F
Computed Properties
- Exact Mass: 228.00200
- Monoisotopic Mass: 228.00212647g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.6
Experimental Properties
- Boiling Point: 77°C(lit.)
- PSA: 26.30000
- LogP: 1.99230
Methyl Heptafluoroisobutyrate Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H225-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：UN 3272 3/PG II
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT, CORROSIVE
- Risk Phrases：R36/37/38
- PackingGroup：II
Methyl Heptafluoroisobutyrate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M2022-25g |
Methyl Heptafluoroisobutyrate |
680-05-7 | 98.0%(GC) | 25g |
￥4785.0 | 2022-06-10 | |
| Apollo Scientific | PC2122-5g |
Methyl perfluoroisobutanoate |
680-05-7 | 97% | 5g |
£65.00 | 2025-02-21 | |
| Enamine | EN300-52108-0.5g |
methyl 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoate |
680-05-7 | 95% | 0.5g |
$36.0 | 2023-02-10 | |
| Enamine | EN300-52108-1.0g |
methyl 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoate |
680-05-7 | 95% | 1.0g |
$46.0 | 2023-02-10 | |
| Enamine | EN300-52108-2.5g |
methyl 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoate |
680-05-7 | 95% | 2.5g |
$68.0 | 2023-02-10 | |
| Enamine | EN300-52108-5.0g |
methyl 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoate |
680-05-7 | 95% | 5.0g |
$106.0 | 2023-02-10 | |
| Enamine | EN300-52108-0.05g |
methyl 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoate |
680-05-7 | 95% | 0.05g |
$19.0 | 2023-02-10 | |
| TRC | M312378-50mg |
Methyl Heptafluoroisobutyrate |
680-05-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M2022-5G |
Methyl Heptafluoroisobutyrate |
680-05-7 | >98.0%(GC) | 5g |
¥790.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158797-25G |
Methyl Heptafluoroisobutyrate |
680-05-7 | >98.0%(GC) | 25g |
¥4246.90 | 2023-09-02 |
Methyl Heptafluoroisobutyrate Related Literature
-
Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
-
A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:680-05-7)Methyl Heptafluoroisobutyrate
Purity:99%
Quantity:25g
Price ($):400.0
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
(CAS:680-05-7)Methyl heptafluoroisobutyrate
Purity:99%
Quantity:Gram-Ton
Price ($):Inquiry